Cas no 2891597-41-2 (3-(Cyanomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 3-(Cyanomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 2891597-41-2
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 6795954
• PubChem ID: 168432895
• Update Time: 2025-07-18

3-(Cyanomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(cyanomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• 2891597-41-2
• F93720
• PS-19800
• 3-(Cyanomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid

• Inchi： 1S/C8H9NO2/c9-2-1-7-3-8(4-7,5-7)6(10)11/h1,3-5H2,(H,10,11)
• InChI Key： ZTEKPBUWEODACE-UHFFFAOYSA-N
• SMILES： OC(C12CC(CC#N)(C1)C2)=O

Computed Properties

• Exact Mass: 151.063328530g/mol
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 61.1Ų

Additional information on 3-(Cyanomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid

Professional Introduction to 3-(Cyanomethyl)bicyclo[1.1.1]pentane-1-carboxylic Acid (CAS No. 2891597-41-2)

3-(Cyanomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid, identified by the CAS number 2891597-41-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of bicyclic carboxylic acids, featuring a unique structural framework that makes it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 3-(cyanomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid consists of a bicyclo[1.1.1]pentane core, which is a highly strained three-membered bicyclic system. This strain contributes to the compound's reactivity and makes it a versatile building block for constructing more complex molecules. The presence of a cyanomethyl group at the 3-position introduces additional functionalization possibilities, allowing for further derivatization and modification.

In recent years, there has been growing interest in the applications of this compound within the pharmaceutical industry. The unique structural features of 3-(cyanomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid have made it a subject of extensive research for its potential in developing novel therapeutic agents. Specifically, its strained bicyclic core has been explored as a scaffold for creating bioactive molecules with specific pharmacological properties.

One of the most compelling aspects of 3-(cyanomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid is its role in the synthesis of complex organic molecules. The compound's reactivity allows it to participate in various chemical reactions, including nucleophilic substitution, addition reactions, and cyclization processes. These reactions are crucial for constructing intricate molecular architectures that are often required in drug design.

Recent studies have highlighted the utility of 3-(cyanomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid in the development of kinase inhibitors, which are a major class of drugs used to treat various cancers and inflammatory diseases. The bicyclic core provides a rigid framework that can mimic natural substrates or bind tightly to target enzymes, while the cyanomethyl group offers opportunities for further functionalization to enhance binding affinity and selectivity.

The compound has also been investigated for its potential in materials science applications. Its unique structural properties make it a candidate for developing new polymers and coatings with enhanced mechanical strength and thermal stability. The strained bicyclic system contributes to the rigidity of the material, while the functional groups provide sites for chemical cross-linking and modification.

In conclusion, 3-(cyanomethyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS No. 2891597-41-2) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers working on developing novel therapeutic agents and advanced materials.